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Core Mechanism of Action

Centanafadine is classified as a norepinephrine, dopamine, and serotonin reuptake inhibitor (NDSRI)

[1] [2] [3]. Its primary mechanism is antagonism of the human presynaptic transporters for these

monoamines, thereby increasing their extracellular concentrations in the brain [4] [5].

In Vitro Affinity: Centanafadine shows strongest affinity for the norepinephrine transporter (NET),
followed by the dopamine transporter (DAT), and then the serotonin transporter (SERT) [3] [4] [5].

In Vivo Confirmation: A Phase 1 PET imaging study confirmed that at therapeutic doses,
centanafadine achieves high occupancy at NET and moderate occupancy at DAT and SERT [5].

Quantitative Pharmacological Data

The table below summarizes key quantitative data on centanafadine's binding and transporter occupancy.

Parameter NET (Norepinephrine) DAT (Dopamine) SERT (Serotonin)

In Vitro IC₅₀ (nM) [3] [4] [5] 6 nM 38 nM 83 nM

In Vivo IC₅₀ (ng/mL) [5] 132 1580 1760
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| Estimated Transporter Occupancy (at ~1400 ng/mL plasma concentration) [5] | High (TOmax ~82%) |

47% | 44% | | In Vivo Affinity Ratio [5] | 1 (Reference) | 11.9x lower | 13.3x lower |

Supporting Experimental Evidence

The mechanism of action is supported by preclinical and clinical imaging data.

Preclinical Microdialysis Studies

In vivo microdialysis studies in rats show that centanafadine dose-dependently increases extracellular

concentrations of norepinephrine and dopamine in the prefrontal cortex, with peak increases of 375% and

300%, respectively. It also increases dopamine in the striatum to 400% of baseline [4].

Clinical PET Imaging Protocol

A Phase 1 study investigated the relationship between centanafadine plasma concentrations and transporter

occupancy in the human brain [5]. The workflow and key relationship are summarized below:
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Subject Dosing

Healthy male adults
(18-45 years)

Cohort 1: 400 mg/day for 4 days Cohort 2: 800 mg single day

PET Scans & Plasma Sampling

Radiotracers:
[11C]MRB (NET)

[18F]FE-PE2I (DAT)
[11C]DASB (SERT)

Timepoints: 2-3h, 4-6h, 25-29h post-dose Data Output

Transporter Occupancy (%)
vs.

Plasma Concentration (ng/mL)

Click to download full resolution via product page

Clinical PET study design for quantifying centanafadine target engagement. [5]

Clinical Efficacy & Safety Correlates

Clinical trials confirm that the mechanism translates to efficacy in ADHD symptom reduction.

Efficacy in Adults: Two Phase 3, 6-week trials in adults with ADHD demonstrated that

centanafadine sustained-release (200 mg/d and 400 mg/d) provided statistically significant
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improvement in the primary efficacy endpoint, the Adult ADHD Investigator Symptom Rating Scale

(AISRS) total score, compared to placebo [6] [7].
Long-term Safety & Maintenance of Effect: A 52-week open-label safety study concluded that

centanafadine SR 400 mg is safe and effective for long-term treatment. Exploratory efficacy
endpoints showed improvements in AISRS total scores up to 57% from baseline [2].

Research & Development Context

For a complete picture, please note these key development details:

Sponsor & Status: Centanafadine is sponsored by Otsuka Pharmaceutical Development &
Commercialization, Inc. and remains an investigational drug as of late 2025 [8] [9].

Clinical Trial Scope: Development programs are active across age groups, including adults,
adolescents, and children (aged 4-12 years) [1] [8].

Potential Differentiation: The triple reuptake mechanism may offer a unique profile. Comparative
effectiveness data suggests its efficacy is similar to other non-stimulants but with a potentially

different tolerability profile and lower abuse potential than stimulants [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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